![molecular formula C6H13NO2 B1247543 Methylbetain](/img/structure/B1247543.png)
Methylbetain
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Overview
Description
Alanine betaine is an alanine derivative.
Scientific Research Applications
Attenuation of Atherosclerotic Lesions
Betaine, a compound related to Methylbetain, has been shown to reduce atherosclerotic lesions in apolipoprotein E-deficient mice. This suggests that despite exacerbating hyperlipidemia, betaine may exert anti-atherogenic effects by inhibiting aortic inflammatory responses mediated by TNF-α (Shiwei Lv et al., 2009).
Epigenetic Mechanism in Diabetic Neuropathy
A study investigated the role of DNA methylation, an epigenetic mechanism, in the pathogenesis of diabetic neuropathy. The research showed different DNA methylation profiles in patients with Type 1 Diabetes Mellitus with autonomic neuropathy, indicating the role of epigenetic mechanisms in the development of chronic complications of diabetes (J. Gastoł et al., 2020).
Antihyperglycemic Activity and Antidiabetic Effect
Methyl caffeate, isolated from Solanum torvum Swartz. fruit, exhibited antihyperglycemic effects and potential as an oral antidiabetic drug. The study demonstrated its influence on blood glucose levels, body weight, and various biochemical parameters in diabetic rats (G. R. Gandhi et al., 2011).
Endocrine Disruptor Effects on Epigenetic Alterations
Exposure to Methoxychlor, an endocrine disruptor, can lead to epigenetic alterations in adult ovarian genes. This study highlights the impact of environmental factors on epigenetic programming and adult-onset diseases, specifically through DNA methylation changes (A. Zama & M. Uzumcu, 2009).
Diabetes and Epigenetic Dysregulation
Research on the role of DNA methylation in metabolic memory phenomena associated with diabetic retinopathy emphasized the dynamic nature of DNA and its role in regulating gene expression linked to retinal mitochondrial homeostasis. This study contributes to understanding the progression of diabetic retinopathy and the role of epigenetics in diabetes (M. Mishra & R. Kowluru, 2016).
properties
Product Name |
Methylbetain |
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Molecular Formula |
C6H13NO2 |
Molecular Weight |
131.17 g/mol |
IUPAC Name |
2-(trimethylazaniumyl)propanoate |
InChI |
InChI=1S/C6H13NO2/c1-5(6(8)9)7(2,3)4/h5H,1-4H3 |
InChI Key |
CJKONRHMUGBAQI-UHFFFAOYSA-N |
SMILES |
CC(C(=O)[O-])[N+](C)(C)C |
Canonical SMILES |
CC(C(=O)[O-])[N+](C)(C)C |
Origin of Product |
United States |
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